BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-Pyrenesulfonic
Acid: Properties, Protocols, and Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Pyrenesulfonic acid

Cat. No.: B1206722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, experimental protocols, and key applications of 1-pyrenesulfonic acid. This
fluorescent probe is a valuable tool in various scientific disciplines, particularly in biophysical
studies and materials science.

Core Chemical and Physical Properties

1-Pyrenesulfonic acid and its derivatives are characterized by the fluorescent pyrene core
functionalized with a strongly acidic sulfonic acid group. This combination of a hydrophobic
aromatic system and a hydrophilic moiety imparts unique properties to the molecule. The data
presented below is for the acid, its hydrate, and its common sodium salt form.

Table 1: General Chemical Properties

5 ) 1-Pyrenesulfonic 1-Pyrenesulfonic 1-Pyrenesulfonic
roper
S Acid Acid Hydrate Acid Sodium Salt
Molecular Formula C16H1003S[1][2][3][4] C16H12045[5] C16HoNaOsS
_ 282.31 g/mol [1][2][3]
Molecular Weight ) 300.3 g/mol [5] 304.30 g/mol
CAS Number 26651-23-0[1][2][3][4]  654055-00-2[5] 59323-54-5
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Table 2: Physical Properties

Property Value Notes
125-129 °C (hydrate)[4]; 182-
] ] 184 °C (anhydrous, with The anhydrous acid
Melting Point B )
decomposition)[6]; 233-236 °C ~ decomposes upon melting.
(sodium salt)[7]
N ) N Not applicable due to thermal
Boiling Point Decomposes before boiling. , .
instability.
An experimental pKa value is
not readily available. This
) estimate is based on the pKa
pKa ~ -2.8 (estimated) o ) )
of similar aromatic sulfonic
acids like p-toluenesulfonic
acid.
Appearance Yellowish solid

Table 3: Solubility Data (for 1-Pyrenesulfonic Acid

Sodium Salt)
Solvent Solubility Reference
Dimethylformamide (DMF) ~10 mg/mL [8]
Dimethyl sulfoxide (DMSO) ~10 mg/mL [8]

Ethanol ~1 mg/mL [8]

Phosphate-Buffered Saline
(PBS, pH 7.2)

Partially soluble

[8]

Water

Soluble

The sulfonic acid group

imparts water solubility.

Table 4: Spectroscopic Properties (for 1-Pyrenesulfonic

Acid Sodium Salt)
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Property Wavelength (nm) Notes Reference
UV-Vis Absorption 233, 243, 245, 266, )
] In solution. [8]
Maxima (Amax) 277, 316, 329, 375
Fluorescence
Excitation Maximum 346 In solution. [8]
(Aex)
Fluorescence
Emission Maximum 376 In methanol. [7]

(Aem)

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of 1-

pyrenesulfonic acid, as well as a general protocol for its application in fluorescence

guenching assays.

Synthesis of 1-Pyrenesulfonic Acid

The synthesis of 1-pyrenesulfonic acid is achieved through the electrophilic sulfonation of

pyrene.

Materials:

Pyrene

» Concentrated sulfuric acid (98%)

¢ Nitrobenzene

e Benzene

e Concentrated hydrochloric acid

e Ice

Procedure:[6]
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In a fume hood, dissolve 5 g of pyrene in 10-20 mL of nitrobenzene with stirring.
Slowly add 4 mL of concentrated sulfuric acid to the pyrene solution.

Heat the mixture to 40-50 °C and stir for 1 hour.

Cool the reaction mixture in an ice bath to precipitate the product.

Filter the crude 1-pyrenesulfonic acid and wash the solid with benzene.

Further wash the solid with concentrated hydrochloric acid to remove any remaining
impurities.

The crude acid can be purified by recrystallization.
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Cooling and
Precipitation

Filtration }—>

(Be\:;?nr(lemgicl) }—» Crude 1-Pyrenesulfonic Acid Pure 1-Pyrenesulfonic Acid

Pyrene in Nitrobenzene
Reaction
(40-50 °C, 1 hr)
Conc. H2S0a
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Crude 1-Pyrenesulfonic Acid

i

Dissolve in
minimal hot water

i

Hot Gravity Filtration
(if necessary)

i

Cool to
Room Temperature

i

Crystallization

i

Add conc. HCI
(optional)

i

Vacuum Filtration

i

Wash with
cold water

i

Dry under vacuum

Pure 1-Pyrenesulfonic Acid
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Sample Preparation

Prepare 1-Pyrenesulfonic Prepare Protein
Acid Solution Solution

Fluorescence Measurement

Record Initial
Fluorescence Spectrum

;

Titrate with
Protein Solution

terate

Record Spectrum
after each addition

Data Analysis

Correct for
Inner Filter Effect

i

Analyze Data
(e.g., Stern-Volmer Plot)

Determine
Binding Constant

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1206722?utm_src=pdf-custom-synthesis
https://www.chem.uzh.ch/dam/jcr:571775eb-8b0e-4930-8aa4-ad0da5c11aec/FluorescenceQuenching_HS16.pdf
https://patents.google.com/patent/CN105272886A/en
https://patents.google.com/patent/CN105272886A/en
https://www.scbt.com/p/1-pyrenesulfonic-acid-26651-23-0
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pyrenesulfonic-acid
https://pubmed.ncbi.nlm.nih.gov/30342339/
https://pubmed.ncbi.nlm.nih.gov/30342339/
https://www.researchgate.net/publication/230136051_Aromatic_sulfonation_86_Sulfonation_of_pyrene_1-methylpyrene_and_perylene
https://pmc.ncbi.nlm.nih.gov/articles/PMC11752733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11752733/
https://www.edinst.com/wp-content/uploads/2024/05/Spectral_School_Quenching_Stern_Volmer.pdf
https://www.benchchem.com/product/b1206722#1-pyrenesulfonic-acid-chemical-and-physical-properties
https://www.benchchem.com/product/b1206722#1-pyrenesulfonic-acid-chemical-and-physical-properties
https://www.benchchem.com/product/b1206722#1-pyrenesulfonic-acid-chemical-and-physical-properties
https://www.benchchem.com/product/b1206722#1-pyrenesulfonic-acid-chemical-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206722?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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